Cas no 1806914-17-9 (2-Chloro-5-(difluoromethyl)-4-fluoropyridine-3-methanol)

• Product Name: 2-Chloro-5-(difluoromethyl)-4-fluoropyridine-3-methanol
• CAS No: 1806914-17-9
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• CID: 4808344
• Update Time: 2025-06-08

2-Chloro-5-(difluoromethyl)-4-fluoropyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(difluoromethyl)-4-fluoropyridine-3-methanol

• Inchi： 1S/C7H5ClF3NO/c8-6-4(2-13)5(9)3(1-12-6)7(10)11/h1,7,13H,2H2
• InChI Key： MCIUZHBPVHKKFD-UHFFFAOYSA-N
• SMILES： ClC1C(CO)=C(C(=CN=1)C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1

Additional information on 2-Chloro-5-(difluoromethyl)-4-fluoropyridine-3-methanol

Comprehensive Overview of 2-Chloro-5-(difluoromethyl)-4-fluoropyridine-3-methanol (CAS No. 1806914-17-9)

2-Chloro-5-(difluoromethyl)-4-fluoropyridine-3-methanol (CAS No. 1806914-17-9) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoropyridine moieties, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, featuring a chloro substituent at the 2-position and a methanol group at the 3-position, offers versatile reactivity for further chemical modifications.

In recent years, the demand for fluorinated pyridines like 2-Chloro-5-(difluoromethyl)-4-fluoropyridine-3-methanol has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in developing next-generation therapeutics. The compound's difluoromethyl group is a key feature, as fluorination often improves lipophilicity and membrane permeability—critical factors in drug design.

From an agrochemical perspective, 2-Chloro-5-(difluoromethyl)-4-fluoropyridine-3-methanol is explored for its potential in crop protection formulations. Its structural attributes align with the growing trend of sustainable agriculture, where low-dose, high-efficiency compounds are prioritized. The fluoropyridine core is known to enhance pesticidal activity while minimizing environmental impact, addressing concerns about eco-friendly pest control.

The synthesis of CAS No. 1806914-17-9 typically involves multi-step reactions, including halogenation and fluorination processes. Advanced techniques like flow chemistry and catalytic fluorination are increasingly employed to optimize yield and purity. These methods align with the pharmaceutical industry's shift toward green chemistry, reducing waste and energy consumption.

Analytical characterization of 2-Chloro-5-(difluoromethyl)-4-fluoropyridine-3-methanol relies on techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These tools ensure compliance with stringent regulatory standards, particularly in GMP manufacturing. The compound's stability under various pH and temperature conditions is also a focal point, as it influences formulation strategies for drug delivery systems.

Market trends indicate rising investments in fluorine-containing compounds, driven by their applications in oncology and CNS disorders. CAS No. 1806914-17-9 is no exception, with patent filings highlighting its utility in kinase inhibitors and antiviral agents. Its compatibility with click chemistry further expands its utility in bioconjugation and probe development.

In summary, 2-Chloro-5-(difluoromethyl)-4-fluoropyridine-3-methanol represents a cutting-edge intermediate in modern chemistry. Its dual relevance in pharmaceuticals and agrochemicals, coupled with its synthetic flexibility, positions it as a compound of enduring scientific and commercial interest. Future research will likely explore its derivatives for precision medicine and smart farming solutions.